Cas no 134003-03-5 ((1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one)

• Product Name: (1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one
• CAS No: 134003-03-5
• Molecular Formula: C₆H₉NO
• Molecular Weight: 111.14176
• MDL: MFCD01320867
• CID: 156671
• PubChem ID: 2734523

(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one Properties

Names and Identifiers

• (1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one
• (1S,4R)-2-Aza-bicyclo[2.2.1]heptan-3-one
• 2-Azabicyclo[2.2.1]heptan-3-one,(1S,4R)-

• MDL： MFCD01320867
• InChIKey： UIVLZOWDXYXITH-UHNVWZDZSA-N
• Inchi： InChI=1S/C6H9NO/c8-6-4-1-2-5(3-4)7-6/h4-5H,1-3H2,(H,7,8)/t4-,5+/m1/s1
• SMILES： O=C1N[C@@H]2C[C@H]1CC2

Computed Properties

• Exact Mass: 111.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 111.068414
• Heavy Atom Count: 8
• Complexity: 133
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 29.1

Experimental Properties

• LogP: 0.61370
• PSA: 29.10000
• Refractive Index: 1.4729 (estimate)
• Boiling Point: 208.27°C (rough estimate)
• Melting Point: 76.2 °C
• Flash Point: 160.9°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.0656 (rough estimate)